![molecular formula C21H20FN3O2 B1230051 1-[1-[(4-Fluorophenyl)methyl]-5-methyl-2-oxo-3-pyridinyl]-3-(phenylmethyl)urea](/img/structure/B1230051.png)
1-[1-[(4-Fluorophenyl)methyl]-5-methyl-2-oxo-3-pyridinyl]-3-(phenylmethyl)urea
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Overview
Description
1-[1-[(4-fluorophenyl)methyl]-5-methyl-2-oxo-3-pyridinyl]-3-(phenylmethyl)urea is a pyridone.
Scientific Research Applications
Metabolic Pathways and Molecular Structures
- Metabolism and Structural Analysis : A study on LY654322, structurally related to 1-[1-[(4-Fluorophenyl)methyl]-5-methyl-2-oxo-3-pyridinyl]-3-(phenylmethyl)urea, revealed insights into its metabolism, leading to an unusual diimidazopyridine metabolite. This research utilized advanced analytical methodologies to characterize the metabolite, contributing to the understanding of the compound's metabolic pathways (Borel et al., 2011).
Chemical Synthesis and Biological Activities
Synthesis of Related Urea Derivatives : A study focused on synthesizing and evaluating 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives for their antiproliferative activity against various cancer cell lines. This research highlights the potential of similar urea compounds in the development of new anticancer agents (Feng et al., 2020).
Nonlinear Optical Properties : Research into molecular complexation for nonlinear optics included the study of urea derivatives. This provides insights into the use of similar compounds in the development of materials with desirable optical properties (Muthuraman et al., 2001).
Pharmacological Applications
Role in Orexin Receptor Mechanisms : A compound structurally similar to the subject molecule was evaluated for its effects on compulsive food consumption in a binge eating model, suggesting potential pharmacological applications in treating eating disorders (Piccoli et al., 2012).
Antagonists for Neuropeptide Y5 Receptor : Pyrrolidinyl phenylurea derivatives, which share a structural motif with the compound , were synthesized and evaluated as antagonists for the neuropeptide Y5 receptor, indicating possible therapeutic uses in conditions influenced by this receptor (Fotsch et al., 2001).
Properties
Molecular Formula |
C21H20FN3O2 |
---|---|
Molecular Weight |
365.4 g/mol |
IUPAC Name |
1-benzyl-3-[1-[(4-fluorophenyl)methyl]-5-methyl-2-oxopyridin-3-yl]urea |
InChI |
InChI=1S/C21H20FN3O2/c1-15-11-19(24-21(27)23-12-16-5-3-2-4-6-16)20(26)25(13-15)14-17-7-9-18(22)10-8-17/h2-11,13H,12,14H2,1H3,(H2,23,24,27) |
InChI Key |
LQSAJWOWCPMLDA-UHFFFAOYSA-N |
SMILES |
CC1=CN(C(=O)C(=C1)NC(=O)NCC2=CC=CC=C2)CC3=CC=C(C=C3)F |
Canonical SMILES |
CC1=CN(C(=O)C(=C1)NC(=O)NCC2=CC=CC=C2)CC3=CC=C(C=C3)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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